Cas no 1449369-00-9 (2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid)

• Product Name: 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid
• CAS No: 1449369-00-9
• MF: C₄H₄BrN₃O₂
• MW: 205.997459411621
• MDL: MFCD28142538
• CID: 4700706
• PubChem ID: 86208004
• Update Time: 2023-11-24

2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-bromo-1H-1,2,4-triazol-1-yl)acetic acid
• 2-(3-Bromo-1H-1,2,4-triazol-1-yl)acetic acid
• TYKYXRSIWMDNCQ-UHFFFAOYSA-N
• STL415416
• BBL035199
• (3-Bromo-1,2,4-triazol-1-yl)acetic acid
• 2-(3-bromo-1H-1,2,4-triazol-1-yl)acetic acid

• MDL： MFCD28142538
• Inchi： 1S/C4H4BrN3O2/c5-4-6-2-8(7-4)1-3(9)10/h2H,1H2,(H,9,10)
• InChI Key： TYKYXRSIWMDNCQ-UHFFFAOYSA-N
• SMILES： BrC1N=CN(CC(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 143
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives